Cas no 683261-90-7 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 683261-90-7
• MF: C₂₂H₂₂ClN₃O₃S₂
• MW: 476.011381626129
• CID: 5914425
• PubChem ID: 4103144
• Update Time: 2025-10-20

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• AKOS024603152
• 683261-90-7
• AB00673349-01
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
• Oprea1_555821
• N-(4-(4-chlorophenyl)thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide
• F1122-0306
• Benzamide, N-[4-(4-chlorophenyl)-2-thiazolyl]-4-[(3-methyl-1-piperidinyl)sulfonyl]-

• Inchi： 1S/C22H22ClN3O3S2/c1-15-3-2-12-26(13-15)31(28,29)19-10-6-17(7-11-19)21(27)25-22-24-20(14-30-22)16-4-8-18(23)9-5-16/h4-11,14-15H,2-3,12-13H2,1H3,(H,24,25,27)
• InChI Key： XKLNWSJVGBBDAI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2)=CS1)(=O)C1=CC=C(S(N2CCCC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 475.0791116g/mol
• Monoisotopic Mass: 475.0791116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• pka: 6.53±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide: A Comprehensive Overview

The compound CAS No 683261-90-7, also known as N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activity. In this article, we will delve into its properties, synthesis, applications, and recent advancements in research.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a benzamide backbone with a sulfonyl group attached to a 4-(3-methylpiperidin-1-yl) moiety. The presence of a 1,3-thiazol ring further enhances its chemical complexity. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and reactivity in various chemical reactions. The chlorophenyl group introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design. The thiazole ring, in particular, has been associated with anti-inflammatory, antitumor, and antimicrobial activities. These findings suggest that the compound may have potential applications in therapeutic interventions.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent attachment of the sulfonyl group. Researchers have explored various synthetic pathways to optimize yield and purity.

Recent advancements in catalytic methods have enabled more efficient synthesis routes. For instance, the use of transition metal catalysts has significantly improved the reaction efficiency. These optimizations are crucial for scaling up production to meet industrial demands.

Biological Activity and Applications

The biological activity of this compound has been extensively studied in vitro and in vivo models. Experimental results indicate that it exhibits potent inhibitory effects on specific enzymes associated with inflammatory diseases. Additionally, preliminary studies suggest potential anti-cancer properties due to its ability to modulate key signaling pathways.

In the field of materials science, this compound has shown promise as a precursor for advanced materials such as high-performance polymers and nanomaterials. Its unique electronic properties make it a candidate for applications in electronics and optoelectronics.

Environmental Impact and Sustainability

As concern for environmental sustainability grows, researchers are increasingly focusing on the eco-friendly synthesis of such compounds. Green chemistry principles are being integrated into the production process to minimize waste and reduce energy consumption.

Studies on the environmental fate of this compound indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This is a positive attribute for its safe use in industrial applications.

Conclusion

In conclusion